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Compound of Interest

Compound Name: 9-Bromophenanthrene

Cat. No.: B047481

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
9-Bromophenanthrene. The information is intended to support laboratory personnel in the
safe use, storage, and disposal of this chemical, minimizing the risk of exposure and ensuring
a safe working environment.

Chemical and Physical Properties

9-Bromophenanthrene is a halogenated polycyclic aromatic hydrocarbon. It is a solid at room
temperature and typically appears as a white to off-white crystalline powder or flakes.[1]
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Property Value Source
Molecular Formula C1aHoBr [21[3][4]
Molecular Weight 257.13 g/mol [21[31[4]
CAS Number 573-17-1 [21[3]
Melting Point 60-64 °C [3]
Boiling Point 180-190 °C at 2 mmHg [3]
Flash Point > 110 °C (> 230 °F) [5]

Sparingly soluble in water.
Solubility Soluble in organic solvents like  [6]

ethanol and acetone.[6]

Hazard Identification and GHS Classification

The hazard classification for 9-Bromophenanthrene is not harmonized and may vary between
suppliers. However, aggregated data suggests the following potential hazards:

« Skin Irritation: May cause skin irritation, leading to redness, itching, and inflammation.[4][6]

o Eye Irritation: Can cause serious eye irritation, resulting in redness, tearing, and discomfort.

[4](6]

o Respiratory Irritation: Inhalation of dust or fumes may cause respiratory tract irritation,
leading to coughing and shortness of breath.[4][6]

e Mutagenicity: As a polycyclic aromatic hydrocarbon derivative, it may have mutagenic
potential.[1] One study indicated mutagenic effects in Salmonella typhimurium.[7]

GHS Hazard Statements (Potential):[4]
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

Due to the potential hazards, it is crucial to handle 9-Bromophenanthrene with caution in a

well-ventilated area and with appropriate personal protective equipment.

First-Aid Measures

In the event of exposure, follow these first-aid procedures:[2]

Exposure Route

First-Aid Procedure

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Seek medical attention.[2]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes. Get medical attention if irritation

develops.[2]

Move the exposed person to fresh air. If not

Inhalation breathing, give artificial respiration. Seek
medical attention.[2]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Do not induce vomiting. Seek

medical attention.[2]

Handling and Storage

Handling:

e Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

» Avoid formation of dust and aerosols.[8]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[6][9]
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» Avoid contact with skin, eyes, and clothing.[6]

e Wash hands thoroughly after handling.

Storage:

o Store in a cool, dry, and well-ventilated place.[2]

» Keep the container tightly closed.[2]

» Store away from incompatible materials such as strong oxidizing agents.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 9-
Bromophenanthrene:[2][9]

Protection Type Recommendation

Wear chemical safety goggles or a face shield.

[2]

Eye/Face Protection

Wear protective gloves (e.g., nitrile rubber) and
a lab coat.[2][6]

Skin Protection

If dust is generated, use a NIOSH-approved

Respiratory Protection _ _ . _
respirator with a particulate filter (e.g., N95).[9]

Experimental Protocols

While specific experimental data on the toxicity of 9-Bromophenanthrene is limited, the
following are generalized protocols for assessing the types of hazards it may present.

Dermal Irritation Test (Based on OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation.

Methodology:
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Test System: Healthy young adult albino rabbits are typically used.

Application: A small area of the animal's back is clipped free of fur. 0.5 g of the test
substance (moistened if solid) is applied to a small area of intact skin.

Exposure: The test site is covered with a gauze patch and bandage for a 4-hour exposure
period.

Observation: After the exposure period, the patch is removed, and the skin is wiped to
remove any residual test substance. The skin is then examined for erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The degree of skin reaction is scored according to a standardized scale.

Eye Irritation Test (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Test System: Healthy young adult albino rabbits are used.

Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival
redness, and chemosis) at 1, 24, 48, and 72 hours after application.

Scoring: The severity of the ocular lesions is scored using a standardized system.

Ames Test for Mutagenicity (Bacterial Reverse Mutation
Assay)

This test is used to assess the mutagenic potential of a chemical.

Methodology:
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Test System: Histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100) are
used. These strains cannot grow in a histidine-free medium unless a reverse mutation
occurs.

Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix from rat liver) to mimic metabolism in mammals.

Exposure: The bacterial strains are exposed to various concentrations of 9-
Bromophenanthrene, both with and without the S9 mix.

Plating: The treated bacteria are plated on a minimal agar medium that lacks histidine.
Incubation: The plates are incubated at 37°C for 48-72 hours.

Evaluation: The number of revertant colonies (colonies that have undergone a mutation
allowing them to grow without histidine) is counted. A significant, dose-dependent increase in
the number of revertant colonies compared to the control indicates that the substance is
mutagenic.

Visualizations
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Emergency Procedures
If Exposure Occurs Administer First Aid
Hazard Assessment Preparation Handling (as per Section 3)
A
" " - " 1
Identify Potential Hazards Select Appropriate PPE Prepare Ventilated Work Area
Review Safety Data Sheet H . . o }—»‘
(Skin, Eye, Respiratory Irritation) (Gloves, Goggles, Lab Coat) (Fume Hood) If Spill Occurs
Spill Cleanup Procedure

Handle with Care
Avoid Dust Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [9-Bromophenanthrene: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047481#safety-and-handling-precautions-for-9-
bromophenanthrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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